![molecular formula C10H17F3N2O4S B6208928 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid CAS No. 2703780-19-0](/img/no-structure.png)
2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid
Overview
Description
2-Methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid (2M2D) is a sulfur-containing heterocyclic compound that is used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, as well as its ability to be used in laboratory experiments.
Mechanism of Action
The mechanism of action of 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid is not fully understood. It is thought to act as a proton donor, forming a hydrogen bond with the substrate molecule. This hydrogen bond is believed to be responsible for the formation of the desired product. Additionally, 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid may interact with other molecules in the cell, such as enzymes, to modify their activity.
Biochemical and Physiological Effects
2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid has been studied for its biochemical and physiological effects. It has been found to have a wide range of effects on different biological systems. For example, it has been found to inhibit the activity of enzymes involved in the metabolism of drugs, as well as to increase the solubility of proteins. Additionally, 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid has been found to increase the activity of certain enzymes involved in the synthesis of fatty acids.
Advantages and Limitations for Lab Experiments
2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it is stable in a wide range of temperatures and pH levels. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water and may form insoluble complexes with other molecules. Additionally, it is not very heat stable and may decompose at higher temperatures.
Future Directions
There are several potential future directions for research involving 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid. For example, further studies could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential uses in drug design and drug metabolism. Furthermore, further studies could be conducted to explore its potential uses in protein folding and structure, as well as its potential applications in the field of biochemistry.
Synthesis Methods
2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid is synthesized through a two-step process. In the first step, 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane (2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid) is synthesized from a reaction between trifluoroacetic anhydride and 2,6-diaminopyridine. This reaction forms a 1,3-dioxolane intermediate, which is then converted to 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid. In the second step, the trifluoroacetic acid is added to the 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid, forming the desired product.
Scientific Research Applications
2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid is used in many scientific research applications, including studies of enzyme kinetics, protein folding and structure, and drug design. It has also been used to study the properties of proteins and nucleic acids, as well as to analyze the structure and function of biological macromolecules. Additionally, 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid has been used in studies of drug metabolism and pharmacokinetics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid involves the reaction of 2,6-diaminopimelic acid with methanesulfonyl chloride followed by spirocyclization with trifluoroacetic anhydride.", "Starting Materials": [ "2,6-diaminopimelic acid", "Methanesulfonyl chloride", "Trifluoroacetic anhydride" ], "Reaction": [ "Step 1: 2,6-diaminopimelic acid is dissolved in a suitable solvent such as dichloromethane.", "Step 2: Methanesulfonyl chloride is added dropwise to the solution with stirring at a temperature of 0-5°C.", "Step 3: The reaction mixture is stirred for 2-3 hours at room temperature.", "Step 4: The solvent is removed under reduced pressure and the residue is dissolved in a suitable solvent such as ethanol.", "Step 5: Trifluoroacetic anhydride is added to the solution and the mixture is stirred at room temperature for 24 hours.", "Step 6: The solvent is removed under reduced pressure and the residue is purified by column chromatography to obtain the desired product, 2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid." ] } | |
CAS RN |
2703780-19-0 |
Product Name |
2-methanesulfonyl-2,6-diazaspiro[3.5]nonane, trifluoroacetic acid |
Molecular Formula |
C10H17F3N2O4S |
Molecular Weight |
318.3 |
Purity |
95 |
Origin of Product |
United States |
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